Cas no 4420-16-0 (4-cyclohexylbut-2-enoic acid)

• Product Name: 4-cyclohexylbut-2-enoic acid
• CAS No: 4420-16-0
• Molecular Formula: C₁₀H₁₆O₂
• Molecular Weight: 168.232843399048
• CID: 5923521
• PubChem ID: 11275237

4-cyclohexylbut-2-enoic acid Properties

Names and Identifiers

• 2-Butenoic acid, 4-cyclohexyl-, (2E)-
• EN300-1457124
• SCHEMBL10455025
• 4420-16-0
• 4-cyclohexylbut-2-enoic acid
• (2E)-4-cyclohexylbut-2-enoic acid
• EN300-1842594

• InChIKey： PPSDGXANLYFVET-XBXARRHUSA-N
• Inchi： 1S/C10H16O2/c11-10(12)8-4-7-9-5-2-1-3-6-9/h4,8-9H,1-3,5-7H2,(H,11,12)/b8-4+
• SMILES： C(O)(=O)/C=C/CC1CCCCC1

Computed Properties

• Exact Mass: 168.115029749g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 168.115029749g/mol
• Heavy Atom Count: 12
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 300.5±11.0 °C(Predicted)
• pka: 4.78±0.10(Predicted)
• Density: 1.017±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Unsaturated fatty acids